Cas no 1001499-99-5 (methyl 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)propanoate
• CAS No: 1001499-99-5
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• MDL: MFCD04969163
• CID: 2951758
• PubChem ID: 7017478
• Update Time: 2025-04-21

methyl 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• STK312438
• AKOS B018643
• ART-CHEM-BB B018643
• methyl 3-(3-methyl-4-nitropyrazol-1-yl)propanoate
• methyl 3-(3-methyl-4-nitro-pyrazol-1-yl)propanoate
• Methyl 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)propanoate
• 3-(3-methyl-4-nitro-1-pyrazolyl)propanoic acid methyl ester
• 3-(3-METHYL-4-NITRO-PYRAZOL-1-YL)-PROPIONIC ACID METHYL ESTER
• BBL038703
• methyl3-(3-methyl-4-nitro-1H-pyrazol-1-yl)propanoate
• 1H-pyrazole-1-propanoic acid, 3-methyl-4-nitro-, methyl ester
• 3-(3-methyl-4-nitro-pyrazol-1-yl)-propionic acid m ethyl ester
• AKOS000309366
• H33110
• 1001499-99-5
• MFCD04969163
• ALBB-021610
• EN300-229358
• AKOS015922376
• Methyl 3-methyl-4-nitro-1H-pyrazole-1-propanoate
• DTXSID701240048
• LS-06522
• ZINC02536990
• methyl 3-(3-methyl-4-nitro-1H-pyrazol-1-yl)propanoate

• MDL： MFCD04969163
• Inchi： 1S/C8H11N3O4/c1-6-7(11(13)14)5-10(9-6)4-3-8(12)15-2/h5H,3-4H2,1-2H3
• InChI Key： RIZFXFZOWGKEFB-UHFFFAOYSA-N
• SMILES： O(C)C(CCN1C=C(C(C)=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 213.07495584Da
• Monoisotopic Mass: 213.07495584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.9